Tin-based materials supported on nitrogen-doped reduced graphene oxide towards their application in lithium-ion batteries†
RSC Advances Pub Date: 2017-11-17 DOI: 10.1039/C7RA10731E
Abstract
Recently, nitrogen-doped graphene has attracted significant attention for application as an anode in lithium-ion batteries due to effective modulation of the electronic properties of graphene. Herein, we report a facile route to successfully synthesize a series of tin-based materials (including Sn, SnO2, and SnS2) supported on N-doped reduced graphene oxide (N-rGO). Field emission scanning electron microscopy (FESEM) and transmission electron microscopy (TEM) images indicated that the Sn-based materials were uniformly and tightly dispersed on the surface of N-rGO. When used as an anode in LIBs, the electrochemical performances of the proposed electrodes were systematically investigated and compared. The results show that among these electrodes, SnS2/N-rGO with a matched layered structure delivers the best performance with not only high specific capability but also excellent cycling stability.
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